Cas no 1806061-79-9 (Ethyl 2-(bromomethyl)-6-chloro-4-(difluoromethyl)pyridine-3-acetate)

• Product Name: Ethyl 2-(bromomethyl)-6-chloro-4-(difluoromethyl)pyridine-3-acetate
• CAS No: 1806061-79-9
• MF: C₁₁H₁₁BrClF₂NO₂
• MW: 342.564348459244
• CID: 4870807
• Update Time: 2025-05-22

Ethyl 2-(bromomethyl)-6-chloro-4-(difluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(bromomethyl)-6-chloro-4-(difluoromethyl)pyridine-3-acetate

• Inchi： 1S/C11H11BrClF2NO2/c1-2-18-10(17)4-6-7(11(14)15)3-9(13)16-8(6)5-12/h3,11H,2,4-5H2,1H3
• InChI Key： MCUMPUWHTPCXEC-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(C(F)F)C=C(N=1)Cl)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 284
• XLogP3: 3.2
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-(bromomethyl)-6-chloro-4-(difluoromethyl)pyridine-3-acetate

Ethyl 2-(bromomethyl)-6-chloro-4-(difluoromethyl)pyridine-3-acetate: A Comprehensive Overview

Ethyl 2-(bromomethyl)-6-chloro-4-(difluoromethyl)pyridine-3-acetate, also known by its CAS number 1806061-79-9, is a highly specialized organic compound with a complex structure and diverse applications in the field of organic chemistry. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and potential for use in various industries, including pharmaceuticals, agrochemicals, and materials science.

The molecular structure of Ethyl 2-(bromomethyl)-6-chloro-4-(difluoromethyl)pyridine-3-acetate is characterized by a pyridine ring substituted with several functional groups. The pyridine ring itself is a six-membered aromatic ring with one nitrogen atom, which contributes to its stability and reactivity. The substituents on the ring include a bromomethyl group at position 2, a chloro group at position 6, and a difluoromethyl group at position 4. Additionally, the acetate group at position 3 provides further functionalization, enhancing the compound's versatility in chemical reactions.

Recent studies have highlighted the importance of such substituted pyridines in the development of new drugs and agrochemicals. For instance, the bromomethyl group in this compound can act as an electrophilic site for nucleophilic substitutions, making it a valuable intermediate in the synthesis of more complex molecules. Similarly, the chloro and difluoromethyl groups contribute to the compound's electronic properties, influencing its reactivity and stability under different conditions.

One of the most promising applications of Ethyl 2-(bromomethyl)-6-chloro-4-(difluoromethyl)pyridine-3-acetate lies in its potential as an intermediate in the synthesis of bioactive compounds. Researchers have demonstrated that such substituted pyridines can serve as building blocks for constructing heterocyclic frameworks with significant pharmacological activity. For example, derivatives of this compound have shown promise in inhibiting certain enzymes associated with cancer and inflammatory diseases.

In addition to its role in drug discovery, this compound has also been explored for its potential in agrochemical applications. The presence of halogen atoms (bromo and chloro) and fluorinated groups (difluoromethyl) makes it an interesting candidate for developing pesticides and herbicides with improved efficacy and selectivity. Recent studies have focused on optimizing the synthesis of this compound to enhance its stability under field conditions while maintaining its bioactivity.

The synthesis of Ethyl 2-(bromomethyl)-6-chloro-4-(difluoromethyl)pyridine-3-acetate involves a series of carefully controlled reactions that highlight the principles of modern organic chemistry. Key steps include nucleophilic aromatic substitution, Friedel-Crafts alkylation, and acetylation reactions. These steps require precise control over reaction conditions, including temperature, solvent selection, and catalyst usage, to ensure high yields and purity of the final product.

Moreover, the physical properties of this compound are critical for its practical applications. Its melting point, boiling point, solubility in various solvents, and stability under different environmental conditions are all factors that influence its suitability for large-scale production and use in industrial settings. Recent advancements in analytical techniques have enabled researchers to more accurately determine these properties, facilitating better process optimization.

From an environmental perspective, understanding the degradation pathways of Ethyl 2-(bromomethyl)-6-chloro-4-(difluoromethyl)pyridine-3-acetate is essential for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes hydrolysis under certain conditions, leading to the formation of less complex byproducts that may be more easily biodegradable. However, further research is needed to fully understand its environmental fate and ensure sustainable practices in its production and application.

In conclusion, Ethyl 2-(bromomethyl)-6-chloro-4-(difluoromethyl)pyridine-3-acetate represents a significant advancement in the field of organic chemistry due to its unique structure and diverse applications. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.